Cas no 74134-42-2 (2-Bromo-6-(methylthio)pyridine)

• Product Name: 2-Bromo-6-(methylthio)pyridine
• CAS No: 74134-42-2
• MF: C₆H₆BrNS
• MW: 204.087539196014
• MDL: MFCD09265530
• CID: 555501
• PubChem ID: 12560807
• Update Time: 2025-05-25

2-Bromo-6-(methylthio)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-bromo-6-(methylthio)-
• 2-Bromo-6-(methylthio)pyridine
• 2-bromo-6-methylsulfanylpyridine
• 2-bromanyl-6-methylsulfanyl-pyridine
• 2-bromo-6-methanesulfanyl-pyridine
• 2-bromo-6-methylsulfanyl-pyridine
• 2-bromo-6-methylsulphenylpyridine
• 2-bromo-6-thiomethoxypyridine
• 2-METHYLTHIO-6-BROMOPYRIDINE
• 6-bromo-2-(methylthio)pyridine
• 6-bromo-2-methylsulfenylpyridine
• Pyridine,2-bromo-6-(methylthio)
• 2-Bromo-6-methylsulfenylpyridine
• 2-Bromo-6-methylthiopyridine
• 2-BROMO-6-(METHYLSULFANYL)PYRIDINE
• 2-(Methylthio)-6-bromopyridine
• CWFMGEWBDIDVPZ-UHFFFAOYSA-N
• Pyridine, 2-bromo-6-(methylthio)-
• RP04456
• MB07302
• CM10114
• AK159822
• Y9968
• ST24040172
• A838031
• AKOS013277910
• AMY16147
• J-508429
• 74134-42-2
• MFCD09265530
• DS-9691
• ZCA13442
• DTXSID90502583
• SCHEMBL1404138
• EN300-107798

• MDL： MFCD09265530
• Inchi： 1S/C6H6BrNS/c1-9-6-4-2-3-5(7)8-6/h2-4H,1H3
• InChI Key： CWFMGEWBDIDVPZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=N1)SC

Computed Properties

• Exact Mass: 202.94000
• Monoisotopic Mass: 202.94043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.2
• XLogP3: 2.7

Experimental Properties

• Density: 1.61±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 269.7±25.0 ºC (760 Torr),
• Flash Point: 116.9±23.2 ºC,
• Solubility: Slightly soluble (2 g/l) (25 º C),
• PSA: 38.19000
• LogP: 2.56600

2-Bromo-6-(methylthio)pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-Bromo-6-(methylthio)pyridine

Comprehensive Guide to 2-Bromo-6-(methylthio)pyridine (CAS No. 74134-42-2): Properties, Applications, and Industry Insights

2-Bromo-6-(methylthio)pyridine (CAS No. 74134-42-2) is a specialized heterocyclic compound widely recognized for its versatility in organic synthesis and pharmaceutical research. This brominated pyridine derivative, featuring a methylthio functional group, has garnered significant attention due to its unique reactivity and applications in cross-coupling reactions, agrochemicals, and material science. Its molecular structure, C₆H₆BrNS, combines the electron-withdrawing properties of bromine with the sulfur-based thioether moiety, making it a valuable intermediate for fine chemical synthesis.

In recent years, the demand for 2-Bromo-6-(methylthio)pyridine has surged, driven by its role in Suzuki-Miyaura and Buchwald-Hartwig coupling reactions—key methodologies in modern drug discovery. Researchers frequently search for "CAS 74134-42-2 supplier" or "2-Bromo-6-(methylthio)pyridine synthesis protocol," reflecting its industrial relevance. The compound’s stability under ambient conditions and compatibility with diverse catalysts further enhance its utility in high-value chemical manufacturing.

From an environmental perspective, 2-Bromo-6-(methylthio)pyridine aligns with the growing focus on green chemistry. Its efficient atom economy in reactions reduces waste, addressing concerns about sustainable production. Analytical techniques like HPLC and GC-MS are commonly employed to verify its purity, ensuring compliance with pharmaceutical-grade standards. Users often inquire about "74134-42-2 NMR spectrum" or "methylthio-pyridine derivatives," highlighting the need for detailed spectroscopic data.

The compound’s applications extend to agrochemical intermediates, where it serves as a precursor for crop protection agents. Its bromopyridine core is pivotal in designing molecules with enhanced bioactivity, a topic frequently explored in "pyridine-based pesticide development" queries. Additionally, its use in electronic materials, such as OLEDs, underscores its multidisciplinary appeal.

For laboratories handling 2-Bromo-6-(methylthio)pyridine, proper storage in anhydrous conditions is critical to maintain stability. Safety data sheets (SDS) emphasize its compatibility with standard lab protocols, though users should consult "CAS 74134-42-2 handling guidelines" for specific precautions. The compound’s low hygroscopicity and solubility in organic solvents like DCM or THF facilitate its integration into diverse synthetic workflows.

Market trends indicate rising interest in custom synthesis of 74134-42-2, particularly for contract research organizations (CROs). Innovations in catalytic bromination techniques have optimized its production, reducing costs and improving yield—a frequent search topic among process chemists. Regulatory compliance, such as REACH registration, ensures its global availability for research and industrial use.

In summary, 2-Bromo-6-(methylthio)pyridine (CAS No. 74134-42-2) stands as a cornerstone in modern chemistry, bridging gaps between academia and industry. Its adaptability to high-throughput screening and molecular diversification continues to inspire advancements across life sciences and materials engineering, solidifying its position as a sought-after chemical building block.